Cas no 13838-44-3 (Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate)

• Product Name: Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate
• CAS No: 13838-44-3
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• CID: 2772945
• PubChem ID: 44720671
• Update Time: 2025-10-25

Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate
• DTXSID30660414
• 1H-Indole-2-carboxylic acid, 5-methoxy-7-nitro-, ethyl ester
• DB-401477
• SCHEMBL2661272
• 13838-44-3
• 5-METHOXY-7-NITRO-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER

• Inchi： 1S/C12H12N2O5/c1-3-19-12(15)9-5-7-4-8(18-2)6-10(14(16)17)11(7)13-9/h4-6,13H,3H2,1-2H3
• InChI Key： BSXAYAYMIZRZHG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C2=C(C=1)C=C(C(=O)OCC)N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.07462149Da
• Monoisotopic Mass: 264.07462149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 472.0±40.0 °C at 760 mmHg
• Flash Point: 239.3±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate

Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate: A Comprehensive Overview

Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate, also known by its CAS number 13838-44-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic organic compounds that are widely studied due to their diverse biological activities and applications in drug discovery. The structure of Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate is characterized by an indole ring system with specific substituents that contribute to its unique properties.

The indole ring in this compound consists of a six-membered benzene ring fused to a five-membered pyrrole ring. The substituents at positions 5 and 7 are particularly notable: a methoxy group (-OCH₃) at position 5 and a nitro group (-NO₂) at position 7. These groups play a crucial role in modulating the chemical reactivity, stability, and biological activity of the compound. Additionally, the carboxylic acid ester group at position 2 (ethyl ester) further enhances the compound's functional versatility.

Recent studies have highlighted the potential of Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate as a lead compound in drug development, particularly in the context of anti-inflammatory and anticancer therapies. The nitro group at position 7 is known to confer strong electron-withdrawing properties, which can influence the redox behavior of the molecule and its interaction with biological targets. This makes it a promising candidate for exploring redox-sensitive drug delivery systems.

Moreover, the methoxy group at position 5 contributes to increased lipophilicity, which enhances the compound's ability to cross cellular membranes. This property is advantageous for designing drugs that target intracellular pathogens or cancer cells. Recent research has also focused on the synthesis of analogs of Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate to investigate how structural modifications can optimize its pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis of Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts acylation, nitration, and esterification. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been explored to streamline the production process and improve efficiency.

In terms of applications, Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate has shown potential as a precursor for more complex molecules with enhanced biological activity. For instance, it can serve as a building block for constructing heterocyclic frameworks that mimic natural products or target specific enzymes involved in disease pathways.

Recent advancements in computational chemistry have also enabled detailed molecular modeling studies of Ethyl 5-Methoxy-7-nitro-1H-indole-2-carboxylate. These studies provide insights into its three-dimensional structure, electronic properties, and interactions with biomolecules such as proteins and nucleic acids. Such information is invaluable for rational drug design and optimization.

In conclusion, Ethyl 5-Methoxy-7-nitro-CAS No. 13838 represents a valuable compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research aimed at unlocking its full potential in drug development and related fields.